Cas no 90916-45-3 ((4-phenyl-1,3-thiazol-2-yl)methanamine)

(4-Phenyl-1,3-thiazol-2-yl)methanamine is a heterocyclic amine derivative featuring a thiazole core substituted with a phenyl group at the 4-position and an aminomethyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its rigid thiazole scaffold enhances binding affinity in medicinal chemistry applications, while the reactive primary amine group allows for further functionalization. The phenyl substitution contributes to improved lipophilicity, facilitating interactions with hydrophobic targets. This structural combination makes it valuable for designing enzyme inhibitors, receptor modulators, and other pharmacologically active compounds. It is typically handled under inert conditions due to the amine's sensitivity.
(4-phenyl-1,3-thiazol-2-yl)methanamine structure
90916-45-3 structure
Product Name:(4-phenyl-1,3-thiazol-2-yl)methanamine
CAS No:90916-45-3
MF:C10H10N2S
MW:190.264800548553
MDL:MFCD05221867
CID:803710
PubChem ID:4016236
Update Time:2025-06-06

(4-phenyl-1,3-thiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-Phenylthiazol-2-yl)methanamine
    • (4-phenyl-1,3-thiazol-2-yl)methanamine
    • (4-PHENYL-THIAZOL-2-YL)METHYLAMINE
    • 2-Thiazolemethanamine,4-phenyl-
    • 4-Phenyl-thiazol-2-yl-methylamine
    • 2-Aminomethyl-4-phenyl-thiazol
    • 4-Phenyl-2-Thiazolemethanamine
    • BB 0254039
    • A843672
    • 1-(4-phenyl-1,3-thiazol-2-yl)methanamine
    • 2-Thiazolemethanamine, 4-phenyl-
    • DTXSID20398552
    • FT-0645506
    • MFCD05221867
    • EN300-38903
    • SCHEMBL2226853
    • F3284-8068
    • AKOS000209913
    • 90916-45-3
    • F87604
    • FS-5982
    • AB21613
    • STK661675
    • BBL020290
    • MDL： MFCD05221867
    • Inchi： 1S/C10H10N2S/c11-6-10-12-9(7-13-10)8-4-2-1-3-5-8/h1-5,7H,6,11H2
    • InChI Key： AFSCUDNEJWEMEA-UHFFFAOYSA-N
    • SMILES： S1C=C(C2C=CC=CC=2)N=C1CN

Computed Properties

  • Exact Mass: 190.05600
  • Monoisotopic Mass: 190.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.208
  • Boiling Point: 335.1°C at 760 mmHg
  • Flash Point: 156.5°C
  • Refractive Index: 1.626
  • PSA: 67.15000
  • LogP: 2.96910

(4-phenyl-1,3-thiazol-2-yl)methanamine Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(4-phenyl-1,3-thiazol-2-yl)methanamine Pricemore >>

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